Cas no 1021091-40-6 (N-(3-acetamidophenyl)-2-[(6-acetamidopyridazin-3-yl)sulfanyl]acetamide)

• Product Name: N-(3-acetamidophenyl)-2-[(6-acetamidopyridazin-3-yl)sulfanyl]acetamide
• CAS No: 1021091-40-6
• MF: C₁₆H₁₇N₅O₃S
• MW: 359.402881383896
• CID: 5949869
• PubChem ID: 42138922
• Update Time: 2025-05-20

N-(3-acetamidophenyl)-2-[(6-acetamidopyridazin-3-yl)sulfanyl]acetamide Chemical and Physical Properties

Names and Identifiers

• N-(3-acetamidophenyl)-2-[(6-acetamidopyridazin-3-yl)sulfanyl]acetamide
• N-(3-acetamidophenyl)-2-(6-acetamidopyridazin-3-yl)sulfanylacetamide
• N-(3-acetamidophenyl)-2-((6-acetamidopyridazin-3-yl)thio)acetamide
• VU0637635-1
• AKOS024500807
• F5225-0046
• 1021091-40-6

• Inchi： 1S/C16H17N5O3S/c1-10(22)17-12-4-3-5-13(8-12)19-15(24)9-25-16-7-6-14(20-21-16)18-11(2)23/h3-8H,9H2,1-2H3,(H,17,22)(H,19,24)(H,18,20,23)
• InChI Key： VXDRKTPQDMIPSP-UHFFFAOYSA-N
• SMILES： S(C1=CC=C(N=N1)NC(C)=O)CC(NC1=CC=CC(=C1)NC(C)=O)=O

Computed Properties

• Exact Mass: 359.10521059g/mol
• Monoisotopic Mass: 359.10521059g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 490
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 138Ų

Additional information on N-(3-acetamidophenyl)-2-[(6-acetamidopyridazin-3-yl)sulfanyl]acetamide

N-(3-Acetamidophenyl)-2-[(6-Acetamidopyridazin-3-yl)sulfanyl]acetamide

N-(3-Acetamidophenyl)-2-[(6-Acetamidopyridazin-3-yl)sulfanyl]acetamide is a complex organic compound with the CAS number 1021091-40-6. This compound is characterized by its unique molecular structure, which includes an acetamido group attached to a phenyl ring and a pyridazine ring, connected via a sulfanyl (thioether) linkage. The molecule's structure makes it a promising candidate for various applications in the fields of pharmacology, materials science, and biotechnology.

The compound's structure is notable for its dual acetamido groups, which are strategically positioned on both the phenyl and pyridazine rings. This arrangement not only enhances the molecule's stability but also contributes to its potential bioactivity. Recent studies have shown that such structures can exhibit significant antioxidant and anti-inflammatory properties, making them valuable in drug development.

The synthesis of N-(3-Acetamidophenyl)-2-[(6-Acetamidopyridazin-3-yl)sulfanyl]acetamide involves a multi-step process that includes nucleophilic substitution and coupling reactions. Researchers have optimized these steps to achieve high yields and purity, ensuring the compound's suitability for advanced applications. The use of green chemistry principles in its synthesis has also been explored, aligning with current trends toward sustainable chemical processes.

In terms of applications, this compound has shown potential in the development of novel therapeutic agents. Its ability to interact with biological systems through multiple pathways makes it a versatile candidate for targeting various diseases. For instance, studies have demonstrated its efficacy in modulating enzyme activity and inhibiting the growth of cancer cells in vitro.

Moreover, the compound's electronic properties make it an attractive candidate for use in advanced materials. Its ability to form stable complexes with metal ions has been leveraged in the development of new catalysts and sensors. Recent research has focused on its application in electrochemical sensing devices, where it has shown remarkable sensitivity and selectivity toward specific analytes.

The latest advancements in computational chemistry have also shed light on the molecular dynamics of this compound. Molecular docking studies have revealed potential binding sites on key proteins, suggesting its role as a lead compound in drug discovery programs. Additionally, quantum chemical calculations have provided insights into its electronic structure, further enhancing our understanding of its reactivity and stability.

In conclusion, N-(3-Acetamidophenyl)-2-[(6-Acetamidopyridazin-3-yl)sulfanyl]acetamide represents a significant advancement in organic chemistry. Its unique structure, combined with cutting-edge synthetic methods and diverse applications, positions it as a valuable tool in both academic research and industrial development. As research continues to uncover its full potential, this compound is poised to make meaningful contributions to various scientific disciplines.